Cas no 1136961-91-5 (1-chloro-2-(difluoromethoxy)-3-fluorobenzene)

• Product Name: 1-chloro-2-(difluoromethoxy)-3-fluorobenzene
• CAS No: 1136961-91-5
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• CID: 1201222
• PubChem ID: 59432130
• Update Time: 2025-05-21

1-chloro-2-(difluoromethoxy)-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(difluoromethoxy)-3-fluorobenzene
• 1-Chloro-2-difluoromethoxy-3-fluorobenzene
• STL555927
• SCHEMBL1918390
• CS-0451477
• BBL102128
• AKOS016016110
• 1-Chloro-2-(difluoroMethoxy)-3-fluorobenzene, 97%
• F19098
• 1-Chloro-2-(difluoromethoxy)-3-fluoro-benzene
• MFCD22580772
• AS-48136
• 1136961-91-5
• 1-chloro-2-(difluoromethoxy)-3-fluorobenzene

• MDL： MFCD22580772
• Inchi： 1S/C7H4ClF3O/c8-4-2-1-3-5(9)6(4)12-7(10)11/h1-3,7H
• InChI Key： INHVSFGPYWTLQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OC(F)F)F

Computed Properties

• Exact Mass: 195.9902769g/mol
• Monoisotopic Mass: 195.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-chloro-2-(difluoromethoxy)-3-fluorobenzene

1-Chloro-2-(difluoromethoxy)-3-fluorobenzene (CAS No. 1136961-91-5)

1-Chloro-2-(difluoromethoxy)-3-fluorobenzene, also known by its CAS registry number CAS No. 1136961-91-5, is a synthetic aromatic compound with a unique structure that combines chlorine, fluorine, and a difluoromethoxy group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzene ring with three substituents: a chlorine atom at position 1, a difluoromethoxy group at position 2, and a fluorine atom at position 3. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block for further chemical modifications.

The synthesis of 1-chloro-2-(difluoromethoxy)-3-fluorobenzene typically involves multi-step reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required to introduce the difluoromethoxy and fluorine groups onto the benzene ring. These methods not only improve yield but also enhance the purity of the final product, which is critical for its intended applications.

The physical and chemical properties of CAS No. 1136961-91-5 have been extensively studied to understand its behavior under various conditions. The compound is known to be stable under normal storage conditions but exhibits reactivity under specific thermal or chemical stimuli. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic synthesis reactions. Additionally, the compound's melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing essential data for its handling and storage.

In terms of applications, 1-chloro-2-(difluoromethoxy)-3-fluorobenzene has shown promise in the development of new agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or fungicide. Recent studies have demonstrated that this compound can effectively target key metabolic pathways in weeds and pathogens without causing significant harm to crops. Furthermore, its fluorinated structure contributes to improved bioavailability and reduced toxicity compared to traditional agrochemicals.

The pharmaceutical industry has also taken an interest in CAS No. 1136961-91-5, particularly as a precursor for more complex molecules with therapeutic potential. The compound's unique electronic properties make it an ideal candidate for drug design targeting specific receptors or enzymes. For example, researchers have explored its use as an intermediate in the synthesis of novel kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

Environmental impact studies on 1-chloro-2-(difluoromethoxy)-3-fluorobenzene have been conducted to assess its potential risks to ecosystems. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on soil microbiota and aquatic organisms.

In conclusion, CAS No. 1136961-91-5, or 1-chloro-2-(difluoromethoxy)-3-fluorobenzene, represents a versatile platform for chemical innovation across multiple industries. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as a valuable tool for developing next-generation products in agriculture and medicine.